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Compound of Interest

Compound Name: Musk Xylene-d9

Cat. No.: B13857004

Introduction

Musk xylene (1-tert-Butyl-3,5-dimethyl-2,4,6-trinitrobenzene) is a synthetic nitro-musk
compound extensively used as a fragrance ingredient in a variety of consumer products,
including perfumes, soaps, detergents, and cosmetics.[1][2][3] Due to its widespread use,
chemical stability, and lipophilic (“fat-loving™) nature, musk xylene can persist in the
environment and bioaccumulate in living organisms.[3][4][5] Consequently, it has been detected
in various human tissues, including adipose tissue, blood, and breast milk, making it a relevant
compound for human biomonitoring studies.[4][6][7]

These application notes focus on the analytical methods for quantifying musk xylene in human
biological samples. A critical component of accurate and precise quantification is the use of an
internal standard. Musk Xylene-d9, a deuterated analog of musk xylene, serves this essential
role. By introducing a known quantity of Musk Xylene-d9 into a sample at the beginning of the
analytical process, researchers can correct for any loss of the target analyte (musk xylene)
during sample preparation and analysis, thereby ensuring the reliability of the biomonitoring
data. This document provides a summary of reported musk xylene concentrations in human
samples, a detailed analytical protocol utilizing Musk Xylene-d9, and visualizations of the
metabolic pathway and experimental workflow.

Quantitative Data from Human Biomonitoring
Studies
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Musk xylene has been quantified in various human biological matrices. The following table

summarizes the concentration levels reported in different studies.

Biological Country/Regio  Concentration Mean/Median Citati
itation
Matrix n Range Concentration
. . 0.02-0.22 N
Adipose Tissue Germany Not Specified [6]
mg/kg fat
i Germany (S. 0.01-1.22
Breast Milk ) 0.10 mg/kg fat [2][6]
Bavaria) mg/kg fat
' _ < 2-150 ng/g »
Breast Milk United States lioid Not Specified [8]
ipi
66 - 270 pg/g -
Blood Plasma Germany Not Specified [6]
plasma
Blood Plasma Germany (1993) <0.1-1.12 pg/L 0.24 ug/L 9]
Blood Plasma Germany (1998) <0.1-0.29 pg/L <0.1 pg/L 9]
B -~ 0.0333 ng/g (wet
Blood Serum Not Specified Not Specified [7]

weight)

Metabolism of Musk Xylene

In humans and other mammals, musk xylene is known to be metabolized primarily through the

reduction of one of its nitro groups to an amino group.[1][10] This biotransformation is often

carried out by intestinal microflora and cytochrome P450 enzymes in the liver.[10][11] The

resulting amino-metabolites, such as p-NH2-musk xylene, are also of interest in biomonitoring

as they provide further evidence of exposure.[10]
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Metabolic Pathway of Musk Xylene
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Musk Xylene
(1-tert-Butyl-3,5-dimethyl-2,4,6-trinitrobenzene)

Amino-Musk Xylene Metabolite

(e.g., 4-Amino-MX)
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/Analytical Workflow for Musk Xylene Biomonitoring\

1. Sample Collection
(Human Plasma, Milk, or Adipose Tissue)

2. Internal Standard Spiking
(Add known amount of Musk Xylene-d9)

3. Solvent Extraction
(e.g., Hexane/Acetone with Ultrasonication)

l

4. Sample Cleanup
(Solid Phase Extraction - SPE)

5. Instrumental Analysis
(GC-MS/MS in MRM Mode)

6. Quantification
(Isotope Dilution Method)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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